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Cat. No.: B554994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methionine, a sulfur-containing essential amino acid, is particularly susceptible to oxidation by

reactive oxygen species (ROS). This process leads to the formation of methionine sulfoxide

and, upon further oxidation, methionine sulfone.[1][2] Unlike the reversible oxidation to

methionine sulfoxide, the formation of methionine sulfone is a biologically irreversible

modification.[3] This property makes methionine sulfone a critical biomarker for severe

oxidative stress and has significant implications in the study of protein structure, function, and

degradation in various physiological and pathological states. This in-depth technical guide

provides a comprehensive overview of the chemical properties and stability of methionine
sulfone, complete with quantitative data, detailed experimental protocols, and visualizations to

support researchers in the fields of biochemistry, drug development, and analytical chemistry.

Chemical and Physical Properties
Methionine sulfone, systematically named (2S)-2-amino-4-methylsulfonylbutanoic acid, is the

fully oxidized derivative of L-methionine.[4] The presence of the sulfonyl group significantly

alters its physicochemical properties compared to its parent amino acid.

Structure and Formula
Chemical Formula: C₅H₁₁NO₄S[4]
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Molecular Weight: 181.21 g/mol [4]

IUPAC Name: (2S)-2-amino-4-methylsulfonylbutanoic acid[4]

CAS Number: 7314-32-1[4]

Tabulated Physical and Chemical Data
The following tables summarize the key quantitative data for L-methionine sulfone.

Property Value Reference(s)

Appearance White crystalline powder

Melting Point
~250-284 °C (with

decomposition)

Optical Rotation
[α]D²⁰ = +12.7 ± 2º (c=2 in

H₂O)
[5]

Water Solubility

23.33 mg/mL (128.75 mM);

requires sonication for

dissolution. Another predicted

value is 43.9 g/L.

[6]

pKa (Predicted)
Carboxylic Acid: ~1.55, Amino

Group: ~8.69
[6]

Synthesis of Methionine Sulfone
Methionine sulfone is typically synthesized by the oxidation of L-methionine. A common and

effective method involves the use of strong oxidizing agents like performic acid or hydrogen

peroxide.

Experimental Protocol: Oxidation with Performic Acid
This protocol is adapted from methodologies used for the quantitative oxidation of sulfur-

containing amino acids for analytical purposes.[7]

Materials:
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L-Methionine

Formic acid (88%)

Hydrogen peroxide (30%)

Deionized water

Rotary evaporator

Lyophilizer

Procedure:

Preparation of Performic Acid: In a clean, ice-chilled glass vessel, prepare performic acid by

mixing 9 volumes of formic acid with 1 volume of 30% hydrogen peroxide. Allow the mixture

to stand at room temperature for 1 hour, then cool to 0°C in an ice bath.

Oxidation Reaction: Dissolve L-methionine in a minimal amount of deionized water. For each

10 mg of L-methionine, add 2 mL of the freshly prepared cold performic acid.

Incubation: Incubate the reaction mixture in an ice bath at 0°C for 4 hours.

Quenching and Removal of Reagents: Dilute the reaction mixture with 20 volumes of cold

deionized water.

Solvent Removal: Remove the solvent and excess reagents by rotary evaporation under

vacuum at a temperature not exceeding 40°C.

Purification: The resulting solid can be further purified by recrystallization from water or by

lyophilization to obtain a fine white powder.

Characterization: Confirm the identity and purity of the synthesized methionine sulfone
using techniques such as NMR, mass spectrometry, and HPLC.

Analytical Methodologies
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Accurate quantification of methionine sulfone is crucial for its role as a biomarker of oxidative

stress. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry

(MS) is the preferred method for its sensitive and specific detection.

Experimental Protocol: LC/MS Analysis of Methionine
Sulfone
The following protocol provides a detailed method for the separation and detection of

methionine sulfone using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with

mass spectrometry.

Instrumentation and Materials:

HPLC system with a mass spectrometer detector (e.g., Q-TOF or Triple Quadrupole)

Ascentis® Express HILIC column (10 cm x 3.0 mm I.D., 2.7 µm particles) or equivalent

Mobile Phase A: Acetonitrile

Mobile Phase B: Water with 0.1% formic acid, pH adjusted to 3.5 with ammonium formate

Sample: Methionine sulfone standard or sample dissolved in 90:10 methanol:water

Procedure:

Chromatographic Conditions:

Column Temperature: 25 °C

Flow Rate: 0.4 mL/min

Mobile Phase Composition: Isocratic elution with 75% Mobile Phase A and 25% Mobile

Phase B

Injection Volume: 5 µL

Mass Spectrometry Conditions:
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Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Total Ion Chromatogram (TIC) and Selected Ion Monitoring (SIM) for m/z

of methionine sulfone (182.05)

Scan Range: m/z 150-300

Sample Preparation:

Prepare a stock solution of methionine sulfone standard at 1 mg/mL in deionized water.

Prepare working standards by diluting the stock solution in 90:10 methanol:water to a final

concentration of 10 µg/mL.

For biological samples, protein precipitation with a solvent like acetonitrile or methanol

may be necessary, followed by centrifugation and filtration of the supernatant.

Stability of Methionine Sulfone
A defining characteristic of methionine sulfone is its high stability under physiological

conditions and its resistance to biological reduction.

Chemical Stability
Methionine sulfone is a chemically stable compound. The sulfone group is resistant to further

oxidation and is not readily hydrolyzed. However, under extreme conditions of pH and

temperature, degradation may occur, though specific quantitative data on its degradation

kinetics are not extensively available in the literature.

Biological Stability and Irreversibility
In biological systems, the oxidation of methionine to methionine sulfoxide is a reversible

process, catalyzed by the enzyme family of methionine sulfoxide reductases (MsrA and MsrB).

[1] However, the subsequent oxidation of methionine sulfoxide to methionine sulfone is

considered an irreversible terminal oxidation step.[3][8] There are no known enzymatic

pathways in mammals capable of reducing methionine sulfone back to methionine sulfoxide

or methionine.[8] This biological irreversibility is a key reason why methionine sulfone serves

as a cumulative marker of oxidative damage.
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Biological Role and Signaling Pathways
While methionine and its reversible oxidation to methionine sulfoxide are increasingly

recognized as playing a role in redox signaling and the regulation of protein function,

methionine sulfone itself is not considered a direct signaling molecule. Its primary biological

significance lies in its status as an end-product of oxidative damage.

Methionine Metabolism and its Connection to Signaling
Methionine metabolism is intricately linked to several critical cellular signaling pathways,

including:

mTOR Pathway: The mammalian target of rapamycin (mTOR) pathway, a central regulator of

cell growth and metabolism, is sensitive to methionine availability.[9][10]

MAPK and NF-κB Pathways: Methionine metabolism and the cellular redox state, influenced

by the methionine-methionine sulfoxide cycle, can impact the activation of mitogen-activated

protein kinase (MAPK) and nuclear factor-kappa B (NF-κB) signaling pathways, which are

crucial in inflammatory responses.[11][12]

The accumulation of methionine sulfone in proteins is a hallmark of cellular damage and can

lead to loss of protein function, aggregation, and subsequent cellular dysfunction.

Visualizations
To aid in the understanding of the concepts discussed, the following diagrams have been

generated using Graphviz.
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Methionine Oxidation Pathway
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Experimental Workflow for Methionine Sulfone Analysis
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Analytical Workflow for Methionine Sulfone

Conclusion
Methionine sulfone is a stable, biologically irreversible oxidation product of methionine that

serves as a valuable biomarker for assessing cumulative oxidative stress. Its unique chemical

properties, particularly its high stability and distinct polarity compared to methionine and

methionine sulfoxide, allow for its reliable synthesis and quantification. The detailed protocols

and data presented in this guide are intended to equip researchers and drug development
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professionals with the necessary information to accurately study and understand the role of

methionine sulfone in biological systems and its implications for human health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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